Cas no 957062-75-8 (N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide)

• Product Name: N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide
• CAS No: 957062-75-8
• MF: C₁₁H₁₃BrF₃NO₃S
• MW: 376.190031766891
• MDL: MFCD09878396
• CID: 857871
• PubChem ID: 26985680
• Update Time: 2025-11-06

N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-DIETHYL 2-BROMO-4-TRIFLUOROMETHOXYBENZENESULFONAMIDE
• 2-Bromo-N,N-diethyl-4-(trifluoromethoxy)benzenesulfonamide
• 2-Bromo-N,N-diethyl-4-(trifluoromethoxy)benzenesulphonamide
• PC3646
• AKOS015835319
• BS-23694
• 2-Bromo-N,N-diethyl-4-(trifluoromethoxy)benzene-1-sulfonamide
• MFCD09878396
• CS-0211673
• 957062-75-8
• DTXSID00650468
• A845407
• N,N-Diethyl-2-Bromo-4-trifluoromethoxybenzenesulfonamide
• DB-371214
• N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide

• MDL： MFCD09878396
• Inchi： 1S/C11H13BrF3NO3S/c1-3-16(4-2)20(17,18)10-6-5-8(7-9(10)12)19-11(13,14)15/h5-7H,3-4H2,1-2H3
• InChI Key： TZYAQTDLDGIJMK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S(N(CC)CC)(=O)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 374.97500
• Monoisotopic Mass: 374.97516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.99000
• LogP: 4.45900

N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide

Comprehensive Overview of N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide (CAS No. 957062-75-8)

N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide (CAS No. 957062-75-8) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique bromine-substituted benzene ring and a trifluoromethoxy group, which enhance its reactivity and selectivity in various chemical processes. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

The molecular structure of N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide includes a sulfonamide backbone, which is known for its versatility in medicinal chemistry. The presence of the trifluoromethoxy group (-OCF₃) is particularly noteworthy, as it often improves metabolic stability and bioavailability in bioactive molecules. This has led to increased interest in the compound for targeted therapeutics and enzyme inhibition studies.

In recent years, the demand for fluorinated compounds like N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide has surged, driven by their role in precision agriculture and sustainable chemistry. The bromine atom in the structure also offers opportunities for further functionalization, making it a valuable intermediate in cross-coupling reactions and polymer synthesis. These attributes align with the growing focus on green chemistry and reduced environmental impact in industrial applications.

From a synthetic perspective, CAS No. 957062-75-8 is often utilized in high-throughput screening and library development for novel bioactive agents. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal to modern laboratories. Researchers frequently inquire about its solubility, stability, and handling protocols, reflecting the compound's niche yet critical role in advanced chemical workflows.

The compound's relevance extends to material science, where its sulfonamide moiety contributes to the development of functional polymers and coatings. As industries prioritize energy-efficient materials and smart coatings, N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide is increasingly explored for its potential in these cutting-edge applications. This aligns with broader trends in nanotechnology and surface modification research.

In summary, N,N-Diethyl 2-Bromo-4-trifluoromethoxybenzenesulfonamide (CAS No. 957062-75-8) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile make it a subject of ongoing research, particularly in contexts emphasizing sustainability and innovation. For laboratories and industries seeking specialized sulfonamide derivatives, this compound offers a compelling combination of functionality and adaptability.